Cas no 1805187-19-2 (Ethyl 2-bromo-4-cyano-3-methoxybenzoate)

• Product Name: Ethyl 2-bromo-4-cyano-3-methoxybenzoate
• CAS No: 1805187-19-2
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948378
• Update Time: 2025-10-12

Ethyl 2-bromo-4-cyano-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-cyano-3-methoxybenzoate

• Inchi： 1S/C11H10BrNO3/c1-3-16-11(14)8-5-4-7(6-13)10(15-2)9(8)12/h4-5H,3H2,1-2H3
• InChI Key： VCTHZKDTCHWYFF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=CC=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-bromo-4-cyano-3-methoxybenzoate

Comprehensive Overview of Ethyl 2-bromo-4-cyano-3-methoxybenzoate (CAS No. 1805187-19-2)

Ethyl 2-bromo-4-cyano-3-methoxybenzoate (CAS No. 1805187-19-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo substituent, a cyano group, and a methoxy moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The growing demand for Ethyl 2-bromo-4-cyano-3-methoxybenzoate is driven by its role in the development of novel bioactive molecules. Recent trends in green chemistry and sustainable synthesis have further highlighted its importance, as scientists seek eco-friendly methods to produce such intermediates. Questions like "How to synthesize Ethyl 2-bromo-4-cyano-3-methoxybenzoate efficiently?" or "What are the latest applications of CAS No. 1805187-19-2?" are frequently searched, reflecting its relevance in modern research.

From a structural perspective, the presence of the cyano group enhances the compound's reactivity, enabling it to participate in various coupling reactions. Meanwhile, the methoxy group contributes to its solubility and stability, making it suitable for diverse experimental conditions. These properties align with the current focus on highly functionalized intermediates in medicinal chemistry, where precision and efficiency are paramount.

In the context of AI-driven drug discovery, compounds like Ethyl 2-bromo-4-cyano-3-methoxybenzoate are gaining attention for their potential to accelerate the identification of lead molecules. Computational tools often prioritize such structurally diverse building blocks, addressing queries like "Which intermediates are optimal for machine learning-based synthesis?" This intersection of chemistry and technology underscores the compound's futuristic appeal.

Quality control and analytical methods for CAS No. 1805187-19-2 are also critical topics. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure purity and consistency, meeting the stringent requirements of regulatory bodies. Researchers frequently search for "analytical protocols for Ethyl 2-bromo-4-cyano-3-methoxybenzoate," emphasizing the need for reliable data in peer-reviewed studies.

Looking ahead, the versatility of Ethyl 2-bromo-4-cyano-3-methoxybenzoate positions it as a key player in emerging fields like bioconjugation and catalysis. Its adaptability to modular synthesis workflows resonates with the industry's shift toward customizable chemical platforms. As innovation continues, this compound is poised to remain at the forefront of scientific exploration, answering both current and future challenges in molecular design.